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An In-depth Technical Guide to the Young's Modulus and Shear Modulus of Tungsten Carbide

Introduction

Tungsten carbide (WC) is a ceramic composite material renowned for its exceptional
hardness, wear resistance, and high strength, particularly at elevated temperatures.[1] It is
widely utilized in demanding applications such as cutting tools, abrasives, and armor-piercing
rounds.[2][3] A critical aspect of its mechanical integrity and performance is defined by its
elastic properties, specifically the Young's modulus (modulus of elasticity) and the shear
modulus (modulus of rigidity).

The Young's modulus quantifies a material's stiffness or resistance to elastic deformation under
tensile or compressive stress. Tungsten carbide is approximately two to three times as rigid
as steel.[4][5] The shear modulus measures a material's resistance to shearing stress. These
moduli are fundamental parameters in material science and engineering design, providing
essential data for predicting a material's behavior under mechanical loads. This guide provides
a comprehensive overview of the Young's modulus and shear modulus of tungsten carbide,
details the experimental protocols for their determination, and presents a summary of reported
values.

Mechanical Properties of Tungsten Carbide

The elastic moduli and other mechanical properties of tungsten carbide can vary depending
on factors such as the manufacturing process, the presence and percentage of a binder metal
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(like cobalt), grain size, and porosity.[6][7] The data presented in the following table represents
typical values for monolithic or cemented tungsten carbide.

Property Value Unit
Young's Modulus (E) 530 - 700 GPa
630 GPa

600 - 686 GPa

~550 GPa

Shear Modulus (G) 274 GPa
243 - 283 GPa

Poisson's Ratio (v) 0.21-0.31

Vickers Hardness ~2600 HV
Compressive Strength 2.7-4.78 GPa
Tensile Strength 344 - 350 MPa

References:[2][3][4][8][9][10][11]

It is noteworthy that the properties of tungsten carbide can exhibit anisotropy, particularly at
the micro-scale. Nanoindentation studies have revealed that the crystallographic orientation of
individual WC grains significantly influences their measured hardness and indentation modulus.
[12][13] For instance, the basal plane ({0001}) of a WC crystal has been shown to have a
higher indentation modulus (approx. 670 GPa) compared to the prismatic plane ({1010})
(approx. 578 GPa).[13]

Experimental Protocols for Modulus Determination

Several standardized and widely accepted experimental techniques are employed to determine
the elastic moduli of advanced ceramics like tungsten carbide. These methods can be broadly
categorized as dynamic (resonance or ultrasonic) and static (mechanical testing).

Ultrasonic Pulse-Echo Technique
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This non-destructive method is a common approach for determining the elastic properties of
materials.[14] It involves measuring the time of flight of ultrasonic waves propagating through a
material of known thickness.

Methodology:

o Sample Preparation: A tungsten carbide sample with a well-defined geometry (typically with
parallel faces) and known thickness is prepared.[14]

e Transducer Setup: Two types of ultrasonic transducers are used: one for generating and
receiving longitudinal waves and another for shear waves.[14]

o Data Acquisition: The transducers are coupled to the surface of the sample. An instrument
sends an electrical pulse to the transducer, which converts it into an ultrasonic wave. This
wave travels through the sample, reflects off the back surface, and returns to the transducer.
The instrument precisely measures the round-trip transit time of both the longitudinal and
shear waves.[14]

» Calculation: The longitudinal wave velocity (VL) and shear wave velocity (VS) are calculated
by dividing twice the sample thickness by the measured round-trip times. The material's
density (p) must also be known. The Young's modulus (E) and shear modulus (G) are then
calculated using the following equations:[14][15]

o Shear Modulus (G) = p * VS2

o Young's Modulus (E) = G * (3VL2 - 4VS2) / (VL2 - VS2)
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Experimental Workflow: Ultrasonic Pulse-Echo Technique
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Caption: Workflow for determining elastic moduli using the ultrasonic pulse-echo method.
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Impulse Excitation of Vibration (ASTM C1259)

This dynamic and non-destructive technique determines the elastic properties by measuring
the fundamental resonant frequencies of a test specimen.[16][17]

Methodology:

Specimen Preparation: A specimen of a regular shape (e.g., a rectangular bar or cylindrical
rod) with known mass and dimensions is prepared.[16]

e Impulse and Detection: The specimen is supported at its nodal points to allow for free
vibration. It is then gently struck with a small impulser to induce mechanical vibrations.[16]
[17] A transducer (such as a microphone or accelerometer) placed near the specimen
detects the resulting vibrations and converts them into an electrical signal.[16]

e Frequency Analysis: The signal is sent to an analyzer that uses a Fourier transform to
determine the fundamental resonant frequency.[16]

o Calculation: The dynamic Young's modulus is calculated from the fundamental flexural
resonant frequency, while the dynamic shear modulus is calculated from the fundamental
torsional resonant frequency. The calculations depend on the specimen’s geometry, mass,
and dimensions.[17][18]
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Experimental Workflow: Impulse Excitation Technique (ASTM C1259)
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Caption: Workflow for the impulse excitation technique for measuring elastic properties.

Nanoindentation
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Nanoindentation is a powerful technique for probing mechanical properties at the nanoscale.[6]
It is particularly useful for measuring the properties of individual phases or grains within a
composite material like cemented tungsten carbide.[12][13]

Methodology:

e Sample Preparation: The surface of the tungsten carbide sample is meticulously polished
to a smooth, flat finish to ensure accurate measurements.

 Indentation: A nanoindenter, equipped with a sharp tip of known geometry (commonly a
three-sided pyramid Berkovich tip), is pressed into the sample's surface.[12]

o Load-Displacement Measurement: During this process, the applied load and the penetration
depth of the indenter are continuously and precisely recorded, generating a load-
displacement curve.

e Analysis and Calculation: The unloading portion of this curve is analyzed to determine the
material's stiffness. From this, the reduced modulus (or indentation modulus) and hardness
are calculated.[12] The Young's modulus of the sample can be derived from the reduced
modulus if the elastic properties of the indenter tip are known. This technique has been
instrumental in demonstrating the mechanical anisotropy of individual tungsten carbide
crystals.[13]
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Experimental Workflow: Nanoindentation
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Caption: Workflow for determining mechanical properties via nanoindentation.

Conclusion

The high Young's modulus and shear modulus of tungsten carbide are central to its
performance in applications requiring high stiffness, rigidity, and resistance to deformation.[5][8]
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The typical values for Young's modulus range from 530 to 700 GPa, with a shear modulus in
the vicinity of 274 GPa.[2][3] These properties are reliably determined through established
experimental protocols such as ultrasonic pulse-echo, impulse excitation of vibration, and
nanoindentation. For researchers, scientists, and engineers, a thorough understanding of these
elastic properties and the methods used to measure them is crucial for material selection,
component design, and the continued development of advanced tungsten carbide-based
materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://ims.evidentscientific.com/en/applications/elastic-modulus-measurement
https://ims.evidentscientific.com/en/applications/elastic-modulus-measurement
https://www.researchgate.net/publication/231112347_Measurement_of_elastic_constants_by_the_ultrasonic_pulse_method
https://infinitalab.com/material-testing-service/dynamic-youngs-modulus-shear-modulus-and-poissons-ratio-for-advanced-ceramics-astm-c1259/
https://matestlabs.com/test-standards/astm-c1259/
https://store.astm.org/c1198-20.html
https://www.benchchem.com/product/b1195092#young-s-modulus-and-shear-modulus-of-tungsten-carbide
https://www.benchchem.com/product/b1195092#young-s-modulus-and-shear-modulus-of-tungsten-carbide
https://www.benchchem.com/product/b1195092#young-s-modulus-and-shear-modulus-of-tungsten-carbide
https://www.benchchem.com/product/b1195092#young-s-modulus-and-shear-modulus-of-tungsten-carbide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1195092?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

